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Compound of Interest

Compound Name: GSK2793660 (hydrochloride)
CAS No.: 1613458-79-9
Cat. No.: B607801
. J

Compound: GSK2793660 (Hydrochloride) Target: Cathepsin C (CTSC) / Dipeptidyl Peptidase
1 (DPP-1) Primary Indication: Non-Cystic Fibrosis Bronchiectasis (NCFBE), Neutrophil-Driven
Inflammation Formulation: C21H27F2N502 « HCI

Introduction & Mechanism of Action

GSK2793660 is a potent, irreversible, and selective inhibitor of Cathepsin C (CTSC), also
known as Dipeptidyl Peptidase 1 (DPP-1). In the context of bronchiectasis, its therapeutic value
lies in its ability to silence the activation of neutrophil serine proteases (NSPs)—specifically
Neutrophil Elastase (NE), Proteinase 3 (PR3), and Cathepsin G (CatG)—before they are
packaged into granules.

The "Bone Marrow to Lung" Lag

Unlike direct elastase inhibitors (e.g., Sivelestat) which act in the lung, GSK2793660 acts in the
bone marrow during neutrophil myelopoiesis. It inhibits CTSC, which is responsible for
removing the N-terminal pro-dipeptide from NSP zymogens (inactive precursors). Without this
cleavage, NSPs remain inactive and are often degraded.

Critical Experimental Insight: Efficacy is not immediate. In in vivo models, you must dose
GSK2793660 for at least 5—7 days (mouse) or 14+ days (human) to allow the clearance of pre-
existing mature neutrophils and the emergence of a new, "NSP-null"* neutrophil population.
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Mechanism Diagram
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Figure 1: Mechanism of Action. GSK2793660 inhibits CTSC in the bone marrow, preventing the
activation of pro-NSPs. Consequently, neutrophils recruited to the lung lack functional
proteases, reducing tissue damage.

In Vitro Protocol: HL-60 Differentiation Model[1][2]
[3]

Objective: To validate GSK2793660 potency by measuring the reduction of active Neutrophil
Elastase (NE) during granulocytic differentiation. Cell Line: HL-60 (Human Promyelocytic
Leukemia cells).[1]

Reagents Preparation
e Stock Solution: Dissolve GSK2793660 (HCI salt) in DMSO to 10 mM. Aliquot and store at

-80°C. Avoid repeated freeze-thaw cycles.

« Differentiation Medium: RPMI 1640 + 10% FBS + 1.25% DMSO (induces differentiation).
Note: ATRA (1 uM) can also be used, but DMSO is often preferred for granule maturation
studies.

Experimental Workflow
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e Seeding: Seed HL-60 cells at

cells/mL in Differentiation Medium.

e Treatment (Crucial Step): Add GSK2793660 at Day O.
o Doses: 0.1 nM, 1 nM, 10 nM, 100 nM (IC50 is typically <1 nM).
o Control: Vehicle (DMSO <0.1%).
e Incubation: Culture for 57 days.
o Note: Do not wash out the drug. If media is topped up, maintain the drug concentration.
o Harvest: Collect cells by centrifugation (400 x g, 5 min).
o Lysis: Resuspend pellets in lysis buffer (e.g., 1% Triton X-100 in PBS).

e Enzymatic Assay: Measure NE activity using a fluorogenic substrate (e.g., MeOSuc-Ala-Ala-
Pro-Val-AMC).

o Readout: Fluorescence (Ex 380nm / Em 460nm).

Data Expectations

Treatment NE Activity (% of Control) Interpretation

Baseline differentiation with

Vehicle (DMSO) 100% _ o
high NE activity.
GSK2793660 (1 nM) ~40-60% Partial inhibition of CTSC.
Complete silencing of NSP
GSK2793660 (100 nM) <5%

activation.

In Vivo Protocol: Mouse Model of Bronchiectasis[4]

[5][6][7]
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Objective: To assess the efficacy of GSK2793660 in reducing airway inflammation and damage
in an LPS-induced or Bacterial (P. aeruginosa) model.

Formulation for In Vivo Dosing

e Vehicle: 0.5% Methylcellulose (MC) + 0.1% Tween 80 in sterile water.
o Alternative: Sterile Saline (if HCI salt solubility permits >1 mg/mL).

o Preparation: Dissolve GSK2793660 powder slowly into the vehicle with constant stirring.
Sonicate if necessary. Prepare fresh weekly and store at 4°C.

Dosing Regimen (The "Pre-Treatment" Rule)

Because the drug acts on bone marrow progenitors, you cannot treat after the challenge and
expect immediate results.

e Route: Oral Gavage (PO).
e Dose: 1 - 10 mg/kg, Once Daily (QD).

o Duration: Start dosing 7 days prior to the inflammatory challenge (Day -7 to Day 0).

Protocol Steps (LPS Challenge)

o Acclimatization: Mice (C57BL/6, Male, 8-10 weeks).
e Pre-Treatment Phase (Day -7 to Day 0):

o Administer GSK2793660 (10 mg/kg PO) daily.

o Monitor body weight. Watch for skin peeling on paws (see Safety Note).
e Challenge (Day 0):

o Anesthetize mice (Isoflurane).

o Intranasal (IN) or Intratracheal (IT) administration of LPS (e.g., 10 g g/mouse ) or P.
aeruginosa beads.
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e Termination (Day 1 or 2):
o Euthanize mice 24-48 hours post-challenge.
o Perform Bronchoalveolar Lavage (BAL).[2]
e Analysis:
o BALF Cell Count: Total and differential (Neutrophils).

o NE Activity: Measure active Elastase in BALF supernatant using specific substrate. This is
the primary endpoint.

o Lung Histology: H&E staining for peribronchial inflammation.

Safety & Toxicology: The "Skin" Warning

Critical Application Note: GSK2793660 development was terminated in Phase | clinical trials
due to Palmoplantar Hyperkeratosis (skin peeling/desquamation) on the hands and feet of
human subjects.

e Relevance to Mice: While rodents do not have "palms" in the human sense, high-dose or
chronic inhibition of CTSC can affect keratinocyte differentiation in the paw pads and tail.

e Monitoring: Inspect mouse paws daily for redness, swelling, or desquamation.

» Mitigation: Do not exceed 14 days of dosing in preclinical models unless specifically studying
the toxicity mechanism. The 7-day pre-treatment + 2-day challenge window is usually safe.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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